Cas no 2580188-62-9 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2580188-62-9
• MF: C₂₄H₂₅NO₆S
• MW: 455.523405790329
• CID: 5658376
• PubChem ID: 165886699
• Update Time: 2025-11-01

1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro[4.5]decane-4-carboxylic acid
• EN300-27732108
• 2580188-62-9
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid

• Inchi： 1S/C24H25NO6S/c26-22(27)21-9-12-25(24(21)10-13-32(29,30)14-11-24)23(28)31-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,27)
• InChI Key： NODSOXDAVZWWKB-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)C(C(=O)O)CCN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 455.14025869g/mol
• Monoisotopic Mass: 455.14025869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid

Introduction to 1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid (CAS No. 2580188-62-9)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid, identified by its CAS number 2580188-62-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic heterocycles, which are known for their structural complexity and diverse biological activities. The presence of multiple functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, a thiazole ring, and an azaspiro structure, makes this molecule a promising candidate for further exploration in drug discovery and development.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as an protecting group for amino acids. However, in this context, the Fmoc moiety may serve additional purposes beyond mere protection, such as enhancing the solubility or bioavailability of the compound. The spirocyclic framework of the molecule contributes to its rigidity and stability, which can be advantageous in designing molecules with specific binding affinities to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The spiro4.5decane core of this compound is structurally reminiscent of several known bioactive scaffolds, suggesting that it may exhibit properties such as enzyme inhibition or receptor binding. For instance, spirocyclic compounds have been reported to interact with enzymes like kinases and proteases, which are often implicated in various diseases.

The thiazole ring is another critical feature of this molecule. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into the spirocyclic system may enhance the compound's ability to modulate biological pathways by interacting with specific enzymes or receptors. Moreover, the presence of an azaspiro structure introduces nitrogen atoms into the core scaffold, which can further influence the compound's reactivity and binding characteristics.

In terms of synthetic chemistry, the preparation of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis likely begins with the construction of the spirocyclic core through a [2+2] cycloaddition or similar reaction mechanism. Subsequent functionalization steps would then introduce the Fmoc group, the thiazole ring, and other necessary substituents.

One of the key challenges in synthesizing such complex molecules is achieving high yields and purity while minimizing side reactions. Advanced techniques such as flow chemistry and continuous flow synthesis have shown promise in improving reaction efficiency and scalability. These methods allow for better control over reaction parameters and can reduce the formation of undesired byproducts.

Once synthesized, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid can be subjected to various biochemical assays to evaluate its potential biological activity. High-throughput screening (HTS) platforms are particularly useful in rapidly testing large libraries of compounds for activity against a wide range of targets. Additionally, structure-based drug design (SBDD) approaches can be employed to optimize the molecule's binding affinity by analyzing its interactions with target proteins using computational methods.

The fluorenylmethoxycarbonyl group not only serves as a protecting group but may also influence the molecule's pharmacokinetic properties. Fluorene-based moieties are known for their favorable solubility characteristics in both aqueous and organic solvents, which can enhance drug delivery systems such as nanoparticles or liposomes. Furthermore, fluorine atoms can be used for metabolic labeling or positron emission tomography (PET) imaging applications, making this compound potentially valuable in both therapeutic and diagnostic contexts.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their unique structural features and biological activities. For example, spiroindane derivatives have been investigated for their potential use in treating neurological disorders by modulating GABA receptor activity. Similarly, spirocyclic peptides have shown promise as inhibitors of bacterial proteases, offering new avenues for combating antibiotic-resistant infections.

The thiazole-containing scaffold of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-8,8-dioxo-8lambda6-thia-1-azaspiro4.5decane-4-carboxylic acid aligns with a growing body of research demonstrating that heterocyclic compounds derived from thiazole exhibit significant therapeutic potential. Thiazole derivatives have been reported to inhibit enzymes involved in cancer progression, such as tyrosine kinases and poly(ADP ribose) polymerases (PARPs). Additionally, thiazole-based drugs have shown efficacy against infectious diseases caused by bacteria and fungi.

In conclusion,1-{(9H-fluoren-9-ylmethoxycarbonyl)} - 8 , 8 - dioxo - 8 lambda 6 - thia - 1 - azaspiro 4 . 5 decane - 4 - carboxylic acid (CAS No . 2580188 - 62 - 9 ) is a structurally intricate compound with multiple functional groups that make it a compelling candidate for further exploration in pharmaceutical research . Its unique combination of features , including a fluorenylmethoxycarbonyl group , a thiazole ring , and an azaspiro scaffold , positions it as a potential lead compound for developing novel therapeutic agents . As computational methods continue to advance , researchers will be better equipped to predict and validate the biological activities of such complex molecules , paving the way for innovative drug discovery efforts .